Cas no 400087-99-2 (4-Piperidinone,1-[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-, O-(phenylmethyl)oxime)

• Product Name: 4-Piperidinone,1-[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-, O-(phenylmethyl)oxime
• CAS No: 400087-99-2
• MF: C₂₂H₁₈F₆N₄O
• MW: 468.39494562149
• CID: 325703
• PubChem ID: 4653395
• Update Time: 2025-04-19

4-Piperidinone,1-[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-, O-(phenylmethyl)oxime Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinone,1-[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-, O-(phenylmethyl)oxime
• 4-Piperidinone,1-[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-,O-(phenylmethyl)oxime(9CI)
• N-(Benzyloxy)-1-[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]- 4-piperidinimine
• AKOS005102964
• 400087-99-2
• 8G-937
• 1-[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-N-phenylmethoxypiperidin-4-imine
• 1-[5,7-bis(trifluoromethyl)[1,8]naphthyridin-2-yl]tetrahydro-4(1H)-pyridinone O-benzyloxime
• N-(benzyloxy)-1-[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]piperidin-4-imine

• Inchi： 1S/C22H18F6N4O/c23-21(24,25)17-12-18(22(26,27)28)29-20-16(17)6-7-19(30-20)32-10-8-15(9-11-32)31-33-13-14-4-2-1-3-5-14/h1-7,12H,8-11,13H2
• InChI Key： KNEAEBBCTZPQMB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)N=C2C=1C=CC(=N2)N1CC/C(/CC1)=N\OCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 468.138
• Monoisotopic Mass: 468.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.6A^2
• XLogP3: 5.2